propyl 4-[(methoxycarbonyl)amino]benzoate

• IUPAC Name: propyl 4-(methoxycarbonylamino)benzoate
• InChI: InChI=1S/C12H15NO4/c1-3-8-17-11(14)9-4-6-10(7-5-9)13-12(15)16-2/h4-7H,3,8H2,1-2H3,(H,13,15)
• InChI Key: OXYSWRCBKSRKAT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=O)OC
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

Propyl 4-[(methoxycarbonyl)amino]benzoate, also known as procaine, is a local anesthetic drug that is widely used in medical and dental procedures. It was first synthesized in 1905 by the German chemist Alfred Einhorn. Procaine works by blocking nerve impulses, which helps to reduce pain and discomfort during medical procedures.

Mechanism of Action

Procaine works by blocking the sodium channels in nerve cells, which prevents the transmission of nerve impulses. This leads to a temporary loss of sensation in the affected area.
Biochemical and Physiological Effects:
Procaine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. Procaine has also been shown to have antioxidant effects, which can help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

Procaine is widely used in laboratory experiments due to its ability to block nerve impulses. It is particularly useful in studies involving the nervous system and pain perception. However, propyl 4-[(methoxycarbonyl)amino]benzoate has some limitations, including its short duration of action and potential for allergic reactions.

Future Directions

There are several potential future directions for research on propyl 4-[(methoxycarbonyl)amino]benzoate. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is the development of new formulations of this compound that can provide longer-lasting pain relief. Additionally, there is ongoing research into the use of this compound as a potential anticancer agent.

Synthesis Methods

The synthesis of propyl 4-[(methoxycarbonyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with diethylaminoethanol to form 4-diethylaminoethoxybenzoic acid. This intermediate is then reacted with propyl chloroformate to produce this compound.

Scientific Research Applications

Procaine has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. Procaine has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.